Cas no 2228323-69-9 (4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one
• CAS No: 2228323-69-9
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 6212676
• PubChem ID: 165694063
• Update Time: 2025-06-15

4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one
• 2228323-69-9
• EN300-1927529

• Inchi： 1S/C11H12BrNO2/c1-15-10-4-7(2-3-9(10)12)8-5-11(14)13-6-8/h2-4,8H,5-6H2,1H3,(H,13,14)
• InChI Key： PRVMTQAPKHVVSC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC)C1CC(NC1)=O

Computed Properties

• Exact Mass: 269.00514g/mol
• Monoisotopic Mass: 269.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one

Comprehensive Overview of 4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one (CAS No. 2228323-69-9)

4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one (CAS No. 2228323-69-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidin-2-one core and bromo-methoxyphenyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural versatility, which allows for modifications to enhance bioactivity or physical properties.

The 4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one scaffold is a key intermediate in synthesizing more complex molecules, especially those targeting neurological and metabolic disorders. Its bromo and methoxy functional groups make it a valuable building block for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, which are pivotal in modern medicinal chemistry. The compound's CAS No. 2228323-69-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In recent years, the demand for pyrrolidin-2-one derivatives has surged due to their prevalence in FDA-approved drugs and experimental therapeutics. 4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one is often discussed in forums and publications focusing on kinase inhibitors, GPCR modulators, and neuroprotective agents. These topics align with trending searches in AI-driven platforms, where users inquire about "novel heterocyclic compounds for CNS diseases" or "brominated aryl derivatives in drug design."

From a synthetic chemistry perspective, the compound's methoxyphenyl moiety offers electron-donating effects, while the bromo group serves as a handle for further functionalization. This duality makes CAS No. 2228323-69-9 a versatile candidate for parallel synthesis and combinatorial libraries. Laboratories optimizing high-throughput screening protocols often include this compound due to its balanced lipophilicity and molecular weight, critical parameters in Lipinski's Rule of Five compliance.

Environmental and regulatory considerations also shape the discourse around 4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one. While not classified as hazardous, its handling requires standard organic chemistry precautions. The compound's stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) are frequently highlighted in sustainable synthesis discussions—a hot topic among researchers seeking eco-friendly alternatives.

In summary, 4-(4-bromo-3-methoxyphenyl)pyrrolidin-2-one (CAS No. 2228323-69-9) exemplifies the intersection of innovation and practicality in organic chemistry. Its structural features cater to both academic curiosity and industrial applications, ensuring its continued prominence in peer-reviewed journals and patent filings. As the scientific community explores targeted drug delivery and small-molecule probes, this compound remains a cornerstone for future breakthroughs.